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Compound of Interest

Compound Name: Tetraammineplatinum(II) nitrate

Cat. No.: B1205162 Get Quote

This guide provides a comprehensive overview of the crystal structure of

tetraammineplatinum(II) nitrate, --INVALID-LINK--₂, tailored for researchers, scientists, and

professionals in drug development. The document details the crystallographic data,

experimental methodologies for its synthesis and structural determination, and a visualization

of its synthesis pathway.

Introduction
Tetraammineplatinum(II) nitrate is an inorganic coordination compound with the chemical

formula --INVALID-LINK--₂. It consists of a central platinum(II) ion coordinated to four ammonia

ligands, forming a square planar complex cation, with two nitrate anions providing charge

balance.[1] This compound is of significant interest as a precursor for the synthesis of platinum-

based catalysts and other platinum compounds.[1] Its high water solubility and the absence of

halide ligands make it a versatile starting material in various chemical applications.[1]

Understanding its crystal structure is fundamental to elucidating its chemical and physical

properties and for its application in materials science and catalysis.

Crystal Structure and Quantitative Data
A single-crystal X-ray diffraction study has revealed the precise atomic arrangement within

tetraammineplatinum(II) nitrate. The compound crystallizes in a well-defined three-

dimensional framework built from the planar-square [Pt(NH₃)₄]²⁺ cations and the nitrate anions.

These ions are interconnected by a network of N-H···O hydrogen bonds.[2] The platinum atoms

are located at inversion centers, a key feature of the crystal lattice.[2]
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Tetraammineplatinum(II) nitrate is isostructural with its palladium analogue, --INVALID-LINK--

₂.[2]

The key crystallographic data for tetraammineplatinum(II) nitrate are summarized in the table

below.

Parameter Value

Chemical Formula H₁₂N₆O₆Pt

Formula Weight 387.21 g/mol

Crystal System Monoclinic

Space Group P2₁/c

a 6.883(3) Å

b 10.590(4) Å

c 7.904(3) Å

β 110.13(4)°

Volume 541.1(4) Å³

Z 2

Density (calculated) 2.376 g/cm³

Pt-N Bond Lengths 2.0471(16) Å, 2.0519(15) Å

N-Pt-N Angles 89.24°

Note: The crystallographic data presented here is based on the findings reported in the single-

crystal X-ray diffraction study.[2]

Experimental Protocols
A common and effective method for the synthesis of tetraammineplatinum(II) nitrate involves

a multi-step process starting from potassium tetrachloroplatinate(II) (K₂PtCl₄). This route avoids

the challenging preparation of the [Pt(NH₃)₂Cl₂] intermediate.[2]
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The general synthetic procedure is as follows:

Formation of cis-diiododiammineplatinum(II): Potassium tetrachloroplatinate(II) is reacted

with potassium iodide (KI) and ammonia (NH₃) to yield the intermediate, cis-[Pt(NH₃)₂I₂].

Reaction with Silver Nitrate: The cis-[Pt(NH₃)₂I₂] intermediate is then reacted with silver

nitrate (AgNO₃). This reaction results in the precipitation of silver iodide (AgI) and the

formation of the diaqua complex, cis-[Pt(NH₃)₂ diaqua complex, cis-[Pt(NH₃)₂

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Crystal Structure of
Tetraammineplatinum(II) Nitrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205162#crystal-structure-of-tetraammineplatinum-ii-
nitrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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